Cas no 946347-61-1 (3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 946347-61-1
• MF: C₂₁H₂₁FN₄O₂S
• MW: 412.480446577072
• CID: 6205764
• PubChem ID: 26843101
• Update Time: 2025-10-28

3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• 946347-61-1
• F2588-0648
• 3-fluoro-N-(4-(6-(piperidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide
• 3-fluoro-N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• AKOS004998052
• 3-fluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide

• Inchi： 1S/C21H21FN4O2S/c22-17-5-4-6-19(15-17)29(27,28)25-18-9-7-16(8-10-18)20-11-12-21(24-23-20)26-13-2-1-3-14-26/h4-12,15,25H,1-3,13-14H2
• InChI Key： QODLTZOUVYUQCY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)F)(NC1C=CC(=CC=1)C1=CC=C(N=N1)N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 412.13692526g/mol
• Monoisotopic Mass: 412.13692526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

3-Fluoro-N-{4-[6-(Piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide: A Comprehensive Overview

3-fluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 946347-61-1) is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound, characterized by its unique structure, has garnered attention due to its promising pharmacological properties and versatility in drug design. The molecule combines a fluorobenzene sulfonamide core with a pyridazine ring substituted with a piperidine group, creating a structure that offers multiple sites for functionalization and interaction with biological targets.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry, particularly for their ability to form strong hydrogen bonds and stabilize protein-ligand interactions. The presence of the fluorine atom in this compound adds further complexity, as fluorinated aromatic systems are known for their enhanced stability and bioavailability. The pyridazine ring, a six-membered aromatic heterocycle, contributes to the compound's electronic properties and serves as a platform for additional functional groups, such as the piperidine moiety, which introduces steric bulk and enhances lipophilicity.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridazine ring through condensation reactions, followed by substitution reactions to introduce the piperidine group and the sulfonamide functionality. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical models, particularly in the context of cancer therapy and neurodegenerative diseases. Its ability to modulate key signaling pathways, such as the MAPK/ERK pathway, makes it a potential candidate for targeted therapies. Additionally, studies have demonstrated that the compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

The structural flexibility of this compound allows for further optimization through various chemical modifications. For instance, substituting the fluorine atom with other halogens or electron-withdrawing groups could enhance its binding affinity to specific receptors. Similarly, altering the piperidine group or introducing additional heterocycles could lead to derivatives with improved pharmacokinetic profiles.

In terms of applications, this compound holds promise as a lead molecule for drug discovery programs targeting various diseases. Its unique combination of structural features makes it an attractive candidate for further exploration in both academic and industrial settings. Ongoing research is focused on understanding its mechanism of action at the molecular level and identifying potential biomarkers that could guide its clinical development.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the compound's binding modes and interactions with target proteins. These studies have revealed that the sulfonamide group plays a critical role in stabilizing interactions through hydrogen bonding, while the pyridazine ring contributes to π–π stacking interactions that enhance binding affinity.

In conclusion, 3-fluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 946347-61-1) represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising pharmacological properties, positions it as a valuable tool in drug discovery efforts. As research continues to unfold, this compound has the potential to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.